(4-Acetylphenyl)acetic acid

Specification

• CAS No.: 7398-52-9
• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 2-(4-acetylphenyl)acetic acid
• Standard InChI: InChI=1S/C10H10O3/c1-7(11)9-4-2-8(3-5-9)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
• Standard InChI Key: DQGDHZGCMKDNRW-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)CC(=O)O
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)CC(=O)O

Introduction

Chemical Structure and Properties

Molecular Identity and Basic Properties

(4-Acetylphenyl)acetic acid is characterized by its distinct chemical structure and properties, as outlined in Table 1:

Property	Value
Chemical Name	(4-Acetylphenyl)acetic acid
CAS Registry Number	7398-52-9
Molecular Formula	C₁₀H₁₀O₃
Molecular Weight	178.18 g/mol
IUPAC Name	2-(4-acetylphenyl)acetic acid
Synonyms	Benzeneacetic acid, 4-acetyl-; 4-Acetylphenylacetic acid
SMILES Notation	CC(=O)C1=CC=C(CC(=O)O)C=C1

The compound consists of a phenyl ring with two key functional groups: an acetyl group at the para position and an acetic acid group attached directly to the ring.

Physical Properties

The physical properties of (4-Acetylphenyl)acetic acid influence its handling characteristics and applications:

Physical Property	Description
Physical State	Solid at room temperature
Appearance	Light yellow to white crystalline solid
Solubility	Soluble in organic solvents like ethanol, methanol, and dimethylformamide
Storage Conditions	Recommended storage at room temperature in sealed containers

These properties make (4-Acetylphenyl)acetic acid suitable for various laboratory applications and synthetic procedures.

Synthesis Methods

Several synthetic routes have been developed for the preparation of (4-Acetylphenyl)acetic acid, each with specific advantages depending on the starting materials and desired scale.

Palladium-Catalyzed Coupling Reaction

One efficient synthesis approach involves a palladium-catalyzed coupling reaction using 4-acetylphenylboronic acid and methyl 2-bromoacetate, followed by hydrolysis of the resulting ester:

• Coupling Reaction: Methyl 2-bromoacetate reacts with 4-acetylphenylboronic acid in the presence of Pd(OAc)₂ catalyst, P(o-tolyl)₃ ligand, and K₂CO₃ base in THF/H₂O solvent system.

• Ester Hydrolysis: The resulting methyl 2-(4-acetylphenyl)acetate undergoes hydrolysis under basic conditions followed by acidification to yield the desired carboxylic acid.

This synthetic route offers high yields and relatively mild reaction conditions.

Oxidation of 4-Acetylbenzyl Alcohol

Another approach involves the oxidation of 4-acetylbenzyl alcohol using appropriate oxidizing agents such as potassium permanganate or sodium dichromate in acidic conditions. This method converts the benzyl alcohol functionality to the corresponding carboxylic acid while preserving the acetyl group.

Functional Group Modification of Related Compounds

(4-Acetylphenyl)acetic acid can also be prepared through functional group modifications of related compounds:

• Reduction of 2-(4-acetylphenyl)acetic acid derivatives followed by selective oxidation

• Acetylation of 4-aminophenylacetic acid under appropriate conditions

The choice of synthetic method depends on factors such as available starting materials, scale requirements, and laboratory capabilities.

Reactivity and Chemical Behavior

Carboxylic Acid Reactivity

As a carboxylic acid, (4-Acetylphenyl)acetic acid undergoes typical reactions associated with this functional group:

• Esterification: Forms esters when reacted with alcohols under acidic conditions or using coupling reagents

• Amidation: Reacts with amines to form amides, particularly when activated with coupling agents

• Reduction: Can be reduced to the corresponding alcohol using appropriate reducing agents

• Decarboxylation: Under specific conditions, can undergo decarboxylation to form 4-acetylbenzene derivatives

Acetyl Group Reactivity

The acetyl group presents additional reactive sites for chemical transformations:

• Reduction: The ketone can be reduced to a secondary alcohol using sodium borohydride or other reducing agents

• Nucleophilic Addition: Undergoes addition reactions with nucleophiles such as hydrazine, hydroxylamine, or Grignard reagents

• Condensation Reactions: Participates in aldol condensations and similar reactions typical of ketones

This dual reactivity makes (4-Acetylphenyl)acetic acid a versatile starting material for the synthesis of more complex structures.

Research Applications

Pharmaceutical Applications

(4-Acetylphenyl)acetic acid has demonstrated significant value in pharmaceutical research:

• Intermediate in Drug Synthesis: Used as a building block for the synthesis of pharmaceutically active compounds

• Structure-Activity Relationship Studies: Employed in studies to understand how structural modifications affect biological activity

• Enzyme Inhibition: Derivatives have been investigated for potential enzyme inhibitory properties

Chemical Conjugation Applications

The compound has found applications in chemical conjugation techniques:

• Peptide Conjugation: The carboxylic acid group enables coupling to peptides and proteins

• Click Chemistry: Derivatives have been utilized in click chemistry reactions, particularly after functional group modification

• Bioconjugation: Used to introduce functional handles into biomolecules

Chelating Agent Development

Research has explored the use of (4-Acetylphenyl)acetic acid derivatives in the development of chelating agents:

• Metal Complexation: Derivatives containing additional coordinating groups can form stable complexes with various metal ions

• Radiopharmaceutical Applications: Modified versions have been investigated for potential use in radiopharmaceuticals

• Imaging Applications: Certain derivatives have been studied for their potential in medical imaging applications

Comparison with Related Compounds

Structural Analogs

Table 3 provides a comparison between (4-Acetylphenyl)acetic acid and structurally related compounds:

Compound	CAS Number	Molecular Formula	Key Structural Difference	Notable Properties
(4-Acetylphenyl)acetic acid	7398-52-9	C₁₀H₁₀O₃	Reference compound	Dual reactivity at acetyl and carboxylic acid groups
4-Aminophenylacetic acid	1197-55-3	C₈H₉NO₂	Amino group instead of acetyl	More basic character, different reactivity pattern
Phenylacetic acid	103-82-2	C₈H₈O₂	No substituents on phenyl ring	Simpler structure, honey-like odor
2-(3-Acetylphenyl)acetic acid	18749-47-8	C₁₀H₁₀O₃	Acetyl group at meta position	Different electronic distribution
4-Acetylphenoxyacetic acid	1878-81-5	C₁₀H₁₀O₄	Contains oxygen linker	Additional flexibility, different electronic properties

These structural variations significantly impact the physical properties, chemical reactivity, and potential applications of each compound.

Structure-Property Relationships

The position and nature of substituents on the phenyl ring influence several key properties:

• Solubility: The presence of polar groups affects solubility in various solvents

• Acidity: Electron-withdrawing groups like acetyl increase the acidity of the carboxylic acid

• Reactivity Patterns: Substituents direct the outcome of further aromatic substitution reactions

• Biological Activity: Minor structural changes can significantly impact interaction with biological targets

Understanding these structure-property relationships is crucial for the rational design of derivatives with specific desired properties.

Hazard Category	Classification	GHS Pictogram
Acute Toxicity	Category 4 (Oral)	Warning
Skin Irritation	Category 2	Warning
Eye Irritation	Category 2	Warning
Specific Target Organ Toxicity - Single Exposure	Category 3 (Respiratory tract irritation)	Warning

These classifications indicate that the compound requires careful handling to minimize potential health risks.

Current Research Trends and Future Directions

Synthetic Methodology Development

Current research efforts are focused on developing more efficient and environmentally friendly synthetic routes:

• Catalytic Methods: Investigation of novel catalysts to improve yield and selectivity

• Green Chemistry Approaches: Development of synthetic routes with reduced environmental impact

• Scalable Processes: Methods suitable for large-scale production

Medicinal Chemistry Applications

The potential of (4-Acetylphenyl)acetic acid in medicinal chemistry continues to be explored:

• Structure-Activity Relationship Studies: Systematic modification to optimize biological activity

• Drug Development: Incorporation into potential therapeutic agents

• Biological Pathway Investigation: Use as a probe to study specific biological mechanisms

Materials Science Applications

Emerging applications in materials science include:

• Polymer Chemistry: Use as a monomer or modifier in polymer synthesis

• Surface Functionalization: Application in the modification of material surfaces

• Sensor Development: Incorporation into chemical or biological sensing platforms

Analytical Methods for Identification and Quantification

Spectroscopic Methods

Several spectroscopic techniques are employed for the identification and characterization of (4-Acetylphenyl)acetic acid:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information through characteristic proton and carbon signals

• Infrared (IR) Spectroscopy: Identifies functional groups through characteristic absorption bands

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns

Chromatographic Methods

Chromatographic techniques used for analysis include:

• High-Performance Liquid Chromatography (HPLC): Enables separation, identification, and quantification

• Gas Chromatography (GC): Applicable after derivatization to increase volatility

• Thin-Layer Chromatography (TLC): Used for rapid analysis and reaction monitoring

These analytical methods provide complementary information for comprehensive characterization.